2-Chloro-N-[4-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]benzamide

• IUPAC Name: 2-chloro-N-[4-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]benzamide
• InChI: InChI=1S/C21H21ClN4O2/c1-25-11-15(10-23-25)12-26-13-17(26)14-28-18-8-6-16(7-9-18)24-21(27)19-4-2-3-5-20(19)22/h2-11,17H,12-14H2,1H3,(H,24,27)
• InChI Key: BNBCDIBFGUQXNR-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)CN2CC2COC3=CC=C(C=C3)NC(=O)C4=CC=CC=C4Cl
• Molecular Formula: C21H21ClN4O2
• Molecular Weight: 396.9 g/mol
• CAS No.: 2418661-47-7

Description

The compound “2-Chloro-N-[4-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]benzamide” is a complex organic molecule. It contains an aziridine ring, which is a three-membered ring with one nitrogen and two carbon atoms. It also contains a pyrazole ring, which is a five-membered ring with two nitrogen atoms and three carbon atoms.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The aziridine ring is likely to add strain to the molecule due to its three-membered ring structure.

Chemical Reactions Analysis

The chemical reactions involving this compound could be quite diverse due to the presence of multiple reactive sites, including the aziridine ring and the amide group.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on factors like its molecular structure and the nature of its functional groups. For example, it might have a certain solubility in water or organic solvents, a certain melting point and boiling point, etc.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a drug, it could interact with biological targets in the body to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and potential for causing allergic reactions.

Future Directions

The future research directions involving this compound could include studying its potential uses in various fields like medicine or materials science, investigating its synthesis and reactions in more detail, and exploring its physical and chemical properties.